Cas no 820209-69-6 (Hydrazinecarboxylic acid, 2-(4-methylbenzoyl)-, 1,1-dimethylethyl ester)
820209-69-6 structure
Product Name:Hydrazinecarboxylic acid, 2-(4-methylbenzoyl)-, 1,1-dimethylethyl ester
CAS No:820209-69-6
MF:C13H18N2O3
MW:250.293623447418
CID:701556
PubChem ID:12995013
Update Time:2025-04-19
Hydrazinecarboxylic acid, 2-(4-methylbenzoyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarboxylic acid, 2-(4-methylbenzoyl)-, 1,1-dimethylethyl ester
- tert-butyl N-[(4-methylbenzoyl)amino]carbamate
- N-(4-methyl)benzoyl-N'-tertbutoxycarbonylhydrazine
- tert-butyl 2-(4-methylbenzoyl)hydrazinecarboxylate
- N'-[(tert-butoxy)carbonyl]-4-methylbenzohydrazide
- LS-12540
- AKOS040766422
- 820209-69-6
- tert-Butyl 2-(4-methylbenzoyl)hydrazine-1-carboxylate
- SCHEMBL17172491
- DTXSID90514565
-
- Inchi: 1S/C13H18N2O3/c1-9-5-7-10(8-6-9)11(16)14-15-12(17)18-13(2,3)4/h5-8H,1-4H3,(H,14,16)(H,15,17)
- InChI Key: IYWBLEISSGBHPS-UHFFFAOYSA-N
- SMILES: O(C(NNC(C1C=CC(C)=CC=1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 250.13200
- Monoisotopic Mass: 250.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 70.92000
- LogP: 2.75980
Hydrazinecarboxylic acid, 2-(4-methylbenzoyl)-, 1,1-dimethylethyl ester Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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